Cas no 898808-65-6 (1,5-Benzothiazepine-7-sulfonyl chloride,2,3,4,5-tetrahydro-2-methyl-4-oxo-)

• Product Name: 1,5-Benzothiazepine-7-sulfonyl chloride,2,3,4,5-tetrahydro-2-methyl-4-oxo-
• CAS No: 898808-65-6
• MF: C₁₀H₁₀ClNO₃S₂
• MW: 291.774299144745
• CID: 1946940
• Update Time: 2025-06-08

1,5-Benzothiazepine-7-sulfonyl chloride,2,3,4,5-tetrahydro-2-methyl-4-oxo- Chemical and Physical Properties

Names and Identifiers

• 1,5-Benzothiazepine-7-sulfonyl chloride,2,3,4,5-tetrahydro-2-methyl-4-oxo-
• 1,5-Benzothiazepine-7-sulfonyl chloride, 2,3,4,5-tetrahydro-2-methyl-4-oxo-

• Inchi： 1S/C10H10ClNO3S2/c1-6-4-10(13)12-8-5-7(17(11,14)15)2-3-9(8)16-6/h2-3,5-6H,4H2,1H3,(H,12,13)
• InChI Key： KOQPZJTYPVPIHW-UHFFFAOYSA-N
• SMILES： S1C2=CC=C(S(Cl)(=O)=O)C=C2NC(=O)CC1C

Additional information on 1,5-Benzothiazepine-7-sulfonyl chloride,2,3,4,5-tetrahydro-2-methyl-4-oxo-

1,5-Benzothiazepine-7-sulfonyl chloride, 2,3,4,5-tetrahydro-2-methyl-4-oxo- (CAS No. 898808-65-6)

1,5-Benzothiazepine-7-sulfonyl chloride, 2,3,4,5-tetrahydro-2-methyl-4-oxo- (CAS No. 898808-65-6) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzothiazepines, which are known for their diverse biological activities and potential therapeutic applications. The sulfonyl chloride functional group in this compound makes it a valuable intermediate in the synthesis of various pharmaceuticals and chemical reagents.

The 1,5-benzothiazepine scaffold is a well-studied structure in medicinal chemistry due to its ability to modulate various biological targets. This scaffold has been extensively explored for its potential in treating cardiovascular diseases, neurological disorders, and cancer. The 7-sulfonyl chloride group in 1,5-benzothiazepine-7-sulfonyl chloride provides a reactive site that can be readily modified through nucleophilic substitution reactions, making it an attractive starting material for the synthesis of more complex molecules.

Recent research has highlighted the importance of 1,5-benzothiazepine derivatives in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that certain 1,5-benzothiazepine derivatives exhibit potent anti-inflammatory and analgesic properties. These findings suggest that 1,5-benzothiazepine-7-sulfonyl chloride could serve as a key intermediate in the synthesis of new drugs targeting these conditions.

The 2-methyl and 4-oxo substituents in 1,5-benzothiazepine-7-sulfonyl chloride contribute to its unique chemical properties and reactivity. The presence of the methyl group can influence the lipophilicity and metabolic stability of the compound, while the oxo group can enhance its reactivity towards nucleophiles. These features make 1,5-benzothiazepine-7-sulfonyl chloride a versatile building block for synthetic chemists working on drug discovery projects.

In addition to its potential in drug development, 1,5-benzothiazepine-7-sulfonyl chloride has also been studied for its use as a chemical reagent in organic synthesis. Its ability to form stable sulfonamide bonds through reaction with amines makes it useful in the preparation of sulfonamide derivatives, which are important intermediates in various synthetic pathways. A recent publication in Tetrahedron Letters reported the successful use of 1,5-benzothiazepine-7-sulfonyl chloride in the synthesis of novel sulfonamide-based compounds with potential antiviral activity.

The synthesis of 1,5-benzothiazepine-7-sulfonyl chloride typically involves several steps. One common approach is to start with a substituted benzothiazepine derivative and introduce the sulfonyl chloride group through a series of reactions involving sulfonylation and chlorination steps. The choice of starting materials and reaction conditions can significantly impact the yield and purity of the final product. Advanced synthetic methods and purification techniques are often employed to ensure high-quality material suitable for further applications.

The physical and chemical properties of 1,5-benzothiazepine-7-sulfonyl chloride have been well-characterized. It is generally a solid at room temperature with a melting point ranging from 120°C to 130°C. The compound is soluble in common organic solvents such as dichloromethane and acetone but is insoluble in water due to its hydrophobic nature. These properties make it easy to handle and process in laboratory settings.

Safety considerations are an important aspect when working with 1,5-benzothiazepine-7-sulfonyl chloride. As with many sulfonyl chlorides, it can be reactive and should be handled with care to avoid exposure to skin or inhalation. Proper personal protective equipment (PPE) such as gloves and goggles should be used during handling. Additionally, it is recommended to work under a fume hood to minimize exposure to vapors.

In conclusion, 1,5-Benzothiazepine-7-sulfonyl chloride, 2,3,4,5-tetrahydro-2-methyl-4-oxo- (CAS No. 898808-65-6) is a versatile compound with significant potential in both medicinal chemistry and organic synthesis. Its unique structural features and reactivity make it an invaluable intermediate for the development of new pharmaceuticals and chemical reagents. Ongoing research continues to uncover new applications for this compound, further solidifying its importance in the scientific community.